Cas no 2172505-72-3 (1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 2172505-72-3
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 6128492
• PubChem ID: 165599084
• Update Time: 2025-07-17

1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol
• 2172505-72-3
• EN300-1631635

• Inchi： 1S/C13H26O2/c1-5-12(6-2,10-14)13(15)8-7-11(3,4)9-13/h14-15H,5-10H2,1-4H3
• InChI Key： YWECGSUSDGXIGD-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C(CO)(CC)CC

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol

Comprehensive Overview of 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol (CAS No. 2172505-72-3)

The compound 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol (CAS No. 2172505-72-3) is a structurally unique cyclopentanol derivative that has garnered significant interest in the fields of organic synthesis and specialty chemicals. Its complex molecular architecture, featuring a hydroxyl-functionalized cyclopentane core and an ethyl-hydroxybutyl side chain, makes it a versatile intermediate for advanced applications. Researchers and industry professionals are increasingly exploring its potential in flavor and fragrance formulations, pharmaceutical intermediates, and high-performance polymer additives, aligning with current trends toward sustainable and multifunctional chemicals.

In recent years, the demand for specialty cyclic alcohols like 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol has surged due to their role in green chemistry initiatives. This compound’s balanced hydrophobicity and reactivity make it ideal for biodegradable surfactants and eco-friendly plasticizers, addressing growing consumer concerns about environmental impact. Analytical studies highlight its stability under moderate pH conditions, a trait highly valued in cosmetic stabilizers and controlled-release formulations. These attributes resonate with trending searches for "non-toxic chemical alternatives" and "sustainable industrial additives."

The synthesis of CAS No. 2172505-72-3 typically involves Grignard reactions or catalytic hydrogenation of precursor ketones, with yields optimized through microwave-assisted techniques—a hot topic in modern organic chemistry. Spectroscopic characterization (e.g., NMR and FT-IR) confirms its sterically hindered hydroxyl groups, which contribute to its low volatility and high thermal stability. Such properties are critical for applications in high-temperature lubricants, a niche frequently searched by automotive and aerospace engineers.

Market analysts note rising patents incorporating 3,3-dimethylcyclopentan-1-ol derivatives, particularly in flexible electronics and bio-based coatings. This aligns with the broader shift toward circular economy models, where users often query "renewable chemical feedstocks." Notably, the compound’s chiral centers offer opportunities in asymmetric catalysis, a field gaining traction in pharmaceutical R&D. Regulatory databases confirm its compliance with major safety standards (e.g., REACH), further boosting its commercial viability.

Future research directions for 1-(2-ethyl-1-hydroxybutan-2-yl)-3,3-dimethylcyclopentan-1-ol may explore its synergistic effects with ionic liquids or nanocatalysts, topics dominating academic search trends. Its potential as a hydrogen-bond donor in supramolecular chemistry also warrants investigation, given the rising interest in smart materials. As industries prioritize multifunctional additives, this compound’s dual functionality positions it as a compelling candidate for next-generation innovations.